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Compound of Interest

Compound Name:
1-Bromocyclobutanecarboxylic

acid

Cat. No.: B1347131 Get Quote

Technical Support Center: 1-
Bromocyclobutanecarboxylic Acid
This guide provides essential safety information, handling protocols, and storage procedures

for 1-Bromocyclobutanecarboxylic acid. It is intended for researchers, scientists, and

professionals in drug development.

Hazard Summary & Quantitative Data
1-Bromocyclobutanecarboxylic acid is a corrosive solid that is harmful if swallowed and can

cause severe skin burns and eye damage.[1][2] Adherence to strict safety protocols is

mandatory to minimize risk.
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Property Value Source

GHS Hazard Statements

H302: Harmful if swallowed.

H314: Causes severe skin

burns and eye damage.

[1][2]

Signal Word Danger [1][2]

Physical State Solid [3]

Melting Point 48°C [3]

Boiling Point 249°C at 760 mmHg [3]

Recommended Storage Temp. 2-8°C [3]

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Personal Protective Equipment (PPE)
Q: What is the mandatory PPE when handling 1-Bromocyclobutanecarboxylic acid?

A: You must wear the following PPE to ensure your safety:

Eye/Face Protection: Tightly fitting safety goggles and a face shield are required.[4] Standard

safety glasses are not sufficient.

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) that have been

inspected for integrity before use.[4]

Body Protection: A lab coat or chemical-resistant apron is necessary. For larger quantities or

when there is a significant risk of splashing, fire/flame resistant and impervious clothing is

recommended.[1]

Respiratory Protection: If dust or aerosols are generated, or if exposure limits are exceeded,

a full-face respirator should be used.[1] All handling of the solid should ideally be done in a

fume hood.[5]
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Q: I think my gloves might be contaminated. What is the correct procedure for glove removal?

A: Use a proper glove removal technique (without touching the glove's outer surface) to avoid

skin contact with the product. Dispose of contaminated gloves after use in accordance with

applicable laws and good laboratory practices.[6] Always wash your hands thoroughly after

handling the chemical.[2]

First Aid Procedures
Q: What should I do in case of accidental exposure?

A: Immediate action is critical. Always have the Safety Data Sheet (SDS) available for the

attending physician.[4]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical

attention.[2][7]

Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[2][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[7]

Handling & Experimental Protocols
Q: What are the essential precautions for handling this chemical in the lab?

A: Always handle 1-Bromocyclobutanecarboxylic acid in a well-ventilated area, preferably a

chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[1][7] Use non-

sparking tools and take measures to prevent the buildup of electrostatic charge.[7] Avoid all

contact with skin and eyes.[7] Do not eat, drink, or smoke in the handling area.[2]

Q: How do I prepare a solution of 1-Bromocyclobutanecarboxylic acid safely?
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A: When preparing solutions, slowly add the acid to the solvent to control any potential

exothermic reactions. Always wear appropriate PPE and work in a fume hood. Ensure the

container is suitable for the solvent and can be securely sealed.

Storage & Incompatibility
Q: What are the correct storage conditions for this compound?

A: Store in a tightly closed, original container in a cool, dry, and well-ventilated area, away from

incompatible substances.[2][7] The recommended storage temperature is between 2-8°C.[3]

The storage area should be designated for corrosive materials. Avoid storing in metal cabinets

which can corrode.[2]

Q: What substances are incompatible with 1-Bromocyclobutanecarboxylic acid?

A: Avoid contact with the following:

Strong oxidizing agents: Can cause violent reactions.[1]

Bases (Alkalis): Can cause a strong exothermic reaction.[8]

Reducing agents: Can lead to vigorous reactions.[4]

Combustible materials and mineral acids: Should be stored separately.[9]

Spills, Leaks, & Waste Disposal
Q: How should I handle a small spill of 1-Bromocyclobutanecarboxylic acid?

A: For a minor spill, first alert personnel in the area and ensure adequate ventilation.[1] If the

material is flammable, extinguish all ignition sources.[4] Wear full PPE. Absorb the spill with an

inert, non-combustible material (e.g., sand, vermiculite) and collect it into a suitable, labeled

container for disposal.[1][2] Do not let the chemical enter drains.[1]

Q: What is the correct procedure for disposing of waste containing this chemical?

A: All waste containing 1-Bromocyclobutanecarboxylic acid is considered hazardous waste.

It must be disposed of in a designated, labeled "Halogenated Organic Waste" container.[5] The
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material can be disposed of by a licensed chemical destruction plant or through controlled

incineration with flue gas scrubbing.[7] Do not dispose of it down the drain or in regular trash.[5]

Visual Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of 1-
Bromocyclobutanecarboxylic acid from receipt to disposal.
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Safe Handling Workflow for 1-Bromocyclobutanecarboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aksci.com [aksci.com]

2. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]

3. static.cymitquimica.com [static.cymitquimica.com]

4. benchchem.com [benchchem.com]

5. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

6. spectrumchemical.com [spectrumchemical.com]

7. chemicalbook.com [chemicalbook.com]

8. Specification for storage and transport of carboxylic acids-Chemwin [en.888chem.com]

9. Article - Laboratory Safety Manual - ... [policies.unc.edu]

To cite this document: BenchChem. [Safe handling and storage procedures for 1-
Bromocyclobutanecarboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347131#safe-handling-and-storage-procedures-for-
1-bromocyclobutanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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